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Compound of Interest

Compound Name: 8-Hydroxy Amoxapine-d8

Cat. No.: B564158 Get Quote

Essential Safety and Handling of 8-Hydroxy
Amoxapine-d8
For researchers, scientists, and drug development professionals, the safe handling of 8-
Hydroxy Amoxapine-d8, a deuterated metabolite of the tetracyclic antidepressant Amoxapine,

is paramount. This document provides immediate and essential safety and logistical

information, including operational and disposal plans, to ensure the well-being of laboratory

personnel and the integrity of research.

For Research Use Only: 8-Hydroxy Amoxapine-d8 is intended for research purposes only

and is not for diagnostic or therapeutic use in humans or animals.[1][2]

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for 8-Hydroxy Amoxapine-d8 is not readily

available, the hazard profile can be inferred from its parent compound, 8-Hydroxyamoxapine,

and the original drug, Amoxapine. The primary risks are associated with ingestion, skin and eye

contact, and inhalation.

Based on the GHS classification for 8-Hydroxyamoxapine, the substance is considered

hazardous.[1]

GHS Hazard Statements:
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H302: Harmful if swallowed.[1][3][4]

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

H410: Very toxic to aquatic life with long-lasting effects.[3]

Amoxapine, the parent drug, is also classified as an irritant and can cause developmental

toxicity.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the required PPE for handling 8-Hydroxy Amoxapine-d8.
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Body Part
Personal Protective

Equipment (PPE)
Specifications and Rationale

Hands Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. The inner glove

should be tucked under the

cuff of the lab coat, and the

outer glove should go over the

cuff. Change gloves every 30-

60 minutes or immediately if

contaminated, torn, or

punctured.

Body
Disposable, Low-Permeability

Gown

A solid-front, long-sleeved

gown with tight-fitting cuffs is

required to prevent skin

contact.

Eyes Chemical Safety Goggles

Goggles are mandatory to

protect against splashes and

aerosols. Standard safety

glasses are insufficient.

Face
Face Shield (in addition to

goggles)

Use a face shield when there

is a significant risk of splashes,

such as during solution

preparation or spill cleanup.

Respiratory N95 Respirator or higher

An N95 respirator should be

worn when handling the

powder form of the compound

to prevent inhalation. For

larger spills or aerosol-

generating procedures, a

chemical cartridge respirator

may be necessary.

Engineering Controls
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All work with 8-Hydroxy Amoxapine-d8, especially handling of the solid powder, should be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Handling and Storage
Handling: Avoid creating dust when working with the solid form. Use only in a well-ventilated

area. Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep

away from incompatible materials such as strong oxidizing agents.

First Aid Measures
The following table outlines immediate actions to be taken in case of exposure.

Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water. Do not

induce vomiting. Call a poison control center or

seek immediate medical attention.[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.

Flush the affected area with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation develops.[6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Spill and Disposal Plan
Spill Cleanup:
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Evacuate the area and ensure proper ventilation.

Wear appropriate PPE as outlined above.

For small spills, gently cover with an absorbent material (e.g., vermiculite, sand) and collect

into a sealed container for disposal.

Avoid generating dust.

Clean the spill area with a suitable detergent and water.

Waste Disposal: Dispose of 8-Hydroxy Amoxapine-d8 and any contaminated materials as

hazardous chemical waste. The preferred method of disposal for psychoactive substances is

incineration by a licensed waste disposal company.[7] All disposal activities must comply with

local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 8-Hydroxy Amoxapine-d8
in a laboratory setting.
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Handling Workflow for 8-Hydroxy Amoxapine-d8

Preparation
- Don appropriate PPE
- Prepare fume hood

Weighing
- Handle solid compound in fume hood

- Use anti-static weigh paper

Proceed to handling

Dissolution
- Add solvent to solid in fume hood

- Vortex or sonicate to dissolve

Transfer solid

Experimental Use
- Conduct experiment in designated area

- Maintain containment

Use solution

Post-Experiment Cleanup
- Decontaminate surfaces
- Remove PPE correctly

Complete experiment

Waste Disposal
- Segregate waste (solid, liquid, sharps)

- Dispose according to regulations

Segregate waste
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Caption: Standard laboratory workflow for handling 8-Hydroxy Amoxapine-d8.
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Logical Relationship of Safety Protocols
This diagram shows the hierarchical relationship of safety measures for handling 8-Hydroxy
Amoxapine-d8.

Hazard Mitigation Hierarchy

Elimination/Substitution
(Not Feasible for this Compound)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Most Effective

Personal Protective Equipment (PPE)
(Gloves, Gown, Goggles)

Least Effective
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Caption: Hierarchy of controls for safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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